Cas no 478067-41-3 (2-(Benzylsulfanyl)-N,N-diethylthieno[3,2-d]pyrimidin-4-amine)

• Product Name: 2-(Benzylsulfanyl)-N,N-diethylthieno[3,2-d]pyrimidin-4-amine
• CAS No: 478067-41-3
• MF: C₁₇H₁₉N₃S₂
• MW: 329.482860803604
• CID: 5714738
• PubChem ID: 1484670
• Update Time: 2023-10-15

2-(Benzylsulfanyl)-N,N-diethylthieno[3,2-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-benzylsulfanyl-N,N-diethylthieno[3,2-d]pyrimidin-4-amine
• 478067-41-3
• 7N-345S
• 2-(benzylsulfanyl)-N,N-diethylthieno[3,2-d]pyrimidin-4-amine
• N-[2-(benzylsulfanyl)thieno[3,2-d]pyrimidin-4-yl]-N,N-diethylamine
• AKOS005100745
• Thieno[3,2-d]pyrimidin-4-amine, N,N-diethyl-2-[(phenylmethyl)thio]-
• 2-(Benzylsulfanyl)-N,N-diethylthieno[3,2-d]pyrimidin-4-amine

• Inchi： 1S/C17H19N3S2/c1-3-20(4-2)16-15-14(10-11-21-15)18-17(19-16)22-12-13-8-6-5-7-9-13/h5-11H,3-4,12H2,1-2H3
• InChI Key： KMABGSGDCRBFEA-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC=CC=C2)=NC(N(CC)CC)=C2SC=CC2=N1

Computed Properties

• Exact Mass: 329.10203997g/mol
• Monoisotopic Mass: 329.10203997g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 82.6Ų